Cas no 38338-27-1 (Benzothiazole, 2-[(1-methylethyl)thio]-6-nitro-)

• Product Name: Benzothiazole, 2-[(1-methylethyl)thio]-6-nitro-
• CAS No: 38338-27-1
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 1489360
• PubChem ID: 878064
• Update Time: 2025-04-21

Benzothiazole, 2-[(1-methylethyl)thio]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 2-[(1-methylethyl)thio]-6-nitro-
• 2-(isopropylthio)-6-nitro-1,3-benzothiazole
• ALBB-033988
• Cambridge id 6006315
• 6-nitro-2-propan-2-ylsulfanyl-1,3-benzothiazole
• 38338-27-1
• SR-01000225184-1
• AKOS021982268
• SR-01000225184

• Inchi： 1S/C10H10N2O2S2/c1-6(2)15-10-11-8-4-3-7(12(13)14)5-9(8)16-10/h3-6H,1-2H3
• InChI Key： GNAGMYMLIJFNEN-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2S1)[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 254.0185
• Monoisotopic Mass: 254.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 56.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles